Cas no 1592-70-7 (Isokaempferide)

• Product Name: Isokaempferide
• CAS No: 1592-70-7
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• MDL: MFCD18450728
• CID: 142878
• PubChem ID: 5280862
• Update Time: 2025-04-19

Isokaempferide Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-
• Isokaempferide
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxychromen-4-one
• 3-methoxy-5,7,4'-trihydroxyflavone
• 3-Methoxyapigenin
• 3-Methylkaempferol
• 3-Methylkempferol
• 3-O-Methylkaempferol
• 4',5,7-trihydroxy-3-methoxyflavone
• 5,7,4'-trihydroxy-3-methoxyflavone
• isocaempferide
• Kaempferol 3-methyl ether
• Kaempferol-3-O-methyl ether
• Flavone,4',5,7-trihydroxy-3-methoxy- (7CI,8CI)
• 3-O-Methylgalangine
• Apigenin 3-O-methyl ether
• Kaempferol 3-O-methyl ether
• Kaempferol 3-monomethyl ether
• [ "Kaempferol 3-methyl ether" ]
• BDBM50240899
• CS-0024337
• AKOS032949069
• HY-N3476
• SR-01000780605-2
• 4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)-3-METHOXY-
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-4H-1-benzopyran-4-one
• ACon1_001687
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-chromen-4-one
• DTXSID90166609
• 1592-70-7
• HMS2271C11
• LMPK12112688
• SCHEMBL4637442
• BRD-K52080570-001-01-2
• FS-8068
• NS00097254
• C05902
• CHEMBL165064
• 4-Vinylbenzylchloride
• MLS000877008
• cid_5280862
• SR-01000780605
• SMR000440661
• SCHEMBL1628023
• 3-MK
• MEGxp0_000171
• 5,7-Dihydroxy-2-(4-hydroxy-phenyl)-3-methoxy-chromen-4-one
• Isokaempferide, >=90% (LC/MS-ELSD)
• Q27105473
• CHEBI:1579
• MLSMR
• DA-74561
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-4H-chromen-4-one

• MDL： MFCD18450728
• Inchi： 1S/C16H12O6/c1-21-16-14(20)13-11(19)6-10(18)7-12(13)22-15(16)8-2-4-9(17)5-3-8/h2-7,17-19H,1H3
• InChI Key： VJJZJBUCDWKPLC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=C(C(C2C(=CC(=CC1=2)O)O)=O)OC

Computed Properties

• Exact Mass: 300.06300
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300 ºC
• Boiling Point: 586.2±50.0 °C at 760 mmHg
• Flash Point: 224.1±23.6 °C
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 100.13000
• LogP: 2.58540
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Isokaempferide Security Information

• Signal Word：Danger
• Hazard Statement： H301-H410
• Warning Statement： P273-P301+P310-P501
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-50
• Safety Instruction： 45-61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3-O-methylated flavonoids
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• Natural Products and Extracts Plant Extracts Plant based Chamaesaracha sordida
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone